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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of HKPerox-2, a

highly sensitive and selective fluorescent probe for the detection of hydrogen peroxide (H₂O₂)

in living cells. These guidelines are intended to assist researchers in accurately measuring

intracellular H₂O₂ levels, a key reactive oxygen species (ROS) implicated in a variety of

physiological and pathological processes.

Introduction to HKPerox-2
HKPerox-2 is a green fluorescent probe designed for the specific detection of H₂O₂ in biological

systems. Its mechanism of action is based on a tandem Payne/Dakin reaction, which provides

excellent selectivity for H₂O₂ over other reactive oxygen and nitrogen species (ROS/RNS)[1].

This high selectivity is crucial for accurately attributing fluorescence changes to H₂O₂ levels

within the complex cellular environment. The probe is cell-permeable and exhibits a robust

fluorescent response upon reaction with H₂O₂, making it a valuable tool for applications in cell

biology, drug discovery, and oxidative stress research.

Quantitative Data
The following table summarizes the key quantitative specifications of the HKPerox-2 probe.
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Property Value Reference

Maximum Excitation

Wavelength
520 nm [2][3]

Maximum Emission

Wavelength
543 nm [2][3]

Molecular Formula C₃₂H₂₃NO₁₀ [3]

Molecular Weight 581.53 g/mol [3]

Selectivity
>30-fold for H₂O₂ over other

ROS/RNS
[1]

Observed Rate Constant

(k_obs)

2.0 x 10⁻² s⁻¹ (with 100 µM

H₂O₂)
[1]

Recommended Solvent Dimethylformamide (DMF) [1]

Signaling Pathway and Experimental Workflow
The detection of hydrogen peroxide by HKPerox-2 involves a specific chemical reaction that

transforms the non-fluorescent probe into a highly fluorescent product. The overall

experimental workflow for using HKPerox-2 to measure intracellular H₂O₂ is outlined below.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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